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Compound of Interest

Compound Name: EcDsbB-IN-10

Cat. No.: B1671076

Application Notes and Protocols for EcDsbB-IN-
10

For Research Use Only

Introduction

EcDsbB-IN-10 is a potent inhibitor of the Escherichia coli disulfide bond-forming protein B
(EcDsbB), a key enzyme in the bacterial disulfide bond formation (Dsb) pathway. This pathway
is crucial for the correct folding and function of a multitude of periplasmic and outer membrane
proteins, including many virulence factors. By inhibiting EcDsbB, EcDsbB-IN-10 disrupts the
DsbA-DsbB redox cascade, leading to an accumulation of reduced DsbA and subsequent
misfolding of its substrate proteins. This mechanism of action makes EcDsbB-IN-10 a valuable
tool for studying bacterial physiology, virulence, and for the development of novel anti-virulence
agents.

EcDsbB-IN-10 is a warfarin analog, identified as 3-(a-acetonylbenzyl)-4-hydroxycoumarin. Its
inhibitory activity against EcDsbB has been characterized both in vitro and in vivo. These
application notes provide detailed protocols for the synthesis, purification, and research
applications of EcDsbB-IN-10.
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Parameter Value Reference
Chemical Name 3-(a-acetonylbenzyl)-4- N/A
hydroxycoumarin

Molecular Formula C19H1604 N/A
Molecular Weight 308.33 g/mol N/A
CAS Number 129-06-6 (for Warfarin) N/A
Appearance White to off-white solid N/A
Solubility Soluble in DMSO and ethanol N/A
in vitro ICso (EcDsbB) 18.85 nM [1]
in vitro Ki (EcDsbB) 0.8+£0.1nM [1]
in vivo ICso (DsbA oxidation) 0.9+£0.5uM [1]

Signaling Pathway

The DsbA-DsbB pathway is responsible for the introduction of disulfide bonds into folding

proteins in the periplasm of Gram-negative bacteria. Reduced DsbA is oxidized by the inner

membrane protein DsbB, which in turn transfers electrons to the quinone pool. EcDsbB-IN-10

specifically inhibits the activity of EcDsbB, thereby disrupting this critical pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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